Cas no 1055876-74-8 (5-[4-(aminomethyl)phenyl]-3h-1,3,4-oxadiazol-2-one)

• Product Name: 5-[4-(aminomethyl)phenyl]-3h-1,3,4-oxadiazol-2-one
• CAS No: 1055876-74-8
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD18782078
• CID: 1156649
• PubChem ID: 55272110
• Update Time: 2025-04-20

5-[4-(aminomethyl)phenyl]-3h-1,3,4-oxadiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-[4-(aminomethyl)phenyl]-3h-1,3,4-oxadiazol-2-one
• 5-(4-(aminomethyl)phenyl)-1,3,4-oxadiazol-2(3H)-one
• 1055876-74-8
• AKOS006321230
• DB-332618
• 5-[4-(aminomethyl)phenyl]-2,3-dihydro-1,3,4-oxadiazol-2-one

• MDL： MFCD18782078
• Inchi： 1S/C9H9N3O2/c10-5-6-1-3-7(4-2-6)8-11-12-9(13)14-8/h1-4H,5,10H2,(H,12,13)
• InChI Key： QRWLRSNNAQYJCD-UHFFFAOYSA-N
• SMILES： O1C(NN=C1C1C=CC(CN)=CC=1)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines